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Compound of Interest

Compound Name: 2,3-Dichloroaniline

Cat. No.: B127971 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe management and disposal of 2,3-dichloroaniline waste.

Frequently Asked Questions (FAQs)
Q1: How should I classify waste containing 2,3-dichloroaniline?

A1: Waste containing 2,3-dichloroaniline must be classified as hazardous waste.[1][2] It is

toxic by inhalation, in contact with skin, and if swallowed, and it is very toxic to aquatic life with

long-lasting effects.[1][3] Depending on your location, it may fall under specific hazardous

waste codes related to aniline or chlorinated hydrocarbon wastes.[4] Always consult your

institution's Environmental Health and Safety (EHS) department and local regulations for

specific classification requirements.[5][6]

Q2: What are the primary hazards I should be aware of when handling this waste?

A2: 2,3-dichloroaniline is a toxic substance.[1] The primary hazards include:

Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[1][3][7]

Organ Damage: It may cause damage to organs through prolonged or repeated exposure.[3]

[8]

Methemoglobinemia: Absorption into the body can lead to the formation of methemoglobin,

which causes cyanosis (blueish discoloration of the skin), headaches, dizziness, and
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weakness.[1][8][9]

Environmental Hazard: It is very toxic to aquatic organisms and can cause long-term

adverse effects in the aquatic environment.[1][3]

Combustibility: It is a combustible solid that can emit toxic and irritating fumes, such as

hydrogen chloride and nitrogen oxides, upon decomposition in a fire.[2][5]

Q3: What Personal Protective Equipment (PPE) is mandatory for handling 2,3-dichloroaniline
waste?

A3: When handling 2,3-dichloroaniline waste, you must use appropriate PPE to prevent

exposure. This includes:

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge,

especially if not working in a chemical fume hood.[1][10] For higher-risk situations or as the

sole means of protection, a full-face supplied-air respirator is recommended.[1]

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene).[1]

[10]

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if

there is a splash risk.[1][10][11]

Protective Clothing: Wear a lab coat, and for larger quantities or spill cleanup, a chemical-

resistant suit is necessary.[8][11]

Q4: How should I collect and store liquid and solid waste containing 2,3-dichloroaniline?

A4: Proper collection and storage are critical to prevent accidental exposure and environmental

contamination.

Segregation: Never mix 2,3-dichloroaniline waste with other waste streams, especially

incompatible ones like acids or strong oxidizing agents.[1][2][10] Keep halogenated organic

waste separate from non-halogenated waste.[10]

Containers: Use clearly labeled, durable, and leak-proof containers designated for

"Hazardous Waste: Halogenated Organic Waste".[6][10] The container must be compatible
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with the chemical.[6]

Labeling: The label must include the words "Hazardous Waste," the full chemical name "2,3-
dichloroaniline," the primary hazards (e.g., Toxic, Environmental Hazard), and the

accumulation start date.[6][10]

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area, such as a chemical fume hood or a flammable storage cabinet.[10]

Ensure containers are tightly closed when not in use.[1][2][8]

Q5: What are the approved disposal methods for 2,3-dichloroaniline?

A5: The primary recommended disposal method is incineration. You must contact a licensed

professional waste disposal service to handle this material.[1] The material is typically

dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped

with an afterburner and scrubber.[1] Land disposal is highly regulated and should only be

considered after consulting with environmental regulatory agencies.[5] Always observe all

federal, state, and local environmental regulations.[1]

Troubleshooting Guide
Q: I have a small spill of 2,3-dichloroaniline in the chemical fume hood. What should I do?

A: For a small, contained spill:

Alert Personnel: Inform others in the immediate area.

Ensure PPE: Ensure you are wearing the appropriate PPE, including a respirator, gloves,

eye protection, and a lab coat.

Containment: Prevent the spill from spreading by using an inert absorbent material like

vermiculite, sand, or a commercial spill kit.[2][10]

Collection: Carefully sweep or scoop the absorbed material into a designated "Halogenated

Organic Solid Waste" container.[2][10][11]

Decontamination: Clean the spill area with a suitable solvent (e.g., acetone, ethanol),

followed by soap and water. All cleaning materials must also be disposed of as hazardous
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waste.[10]

Label and Dispose: Seal and label the waste container and arrange for pickup through your

institution's EHS department.[10]

Q: What happens if I accidentally mix 2,3-dichloroaniline waste with an acid or oxidizing

agent?

A: This is a hazardous situation. 2,3-dichloroaniline is incompatible with acids, acid chlorides,

acid anhydrides, and oxidizing agents.[1][2] Mixing can cause a chemical reaction that may

release heat or toxic gases.

Do Not Touch: Do not attempt to handle the mixture.

Evacuate: If there are any signs of a reaction (fumes, heat, bubbling), evacuate the

immediate area.

Alert Supervisor: Immediately inform your supervisor and your institution's EHS or

emergency response team.

Provide Information: Be ready to provide details on the chemicals and quantities mixed.

Q: My 2,3-dichloroaniline waste container is full. How do I arrange for disposal?

A: Once your hazardous waste container is full (typically 90% capacity) or you are finished

accumulating this type of waste:

Finalize Labeling: Ensure the hazardous waste label is complete and accurate.

Request Pickup: Contact your institution's EHS department to schedule a waste pickup.[10]

Follow Procedures: Follow all institutional procedures for hazardous waste manifests and

pickup requests.[6] Do not pour any chemical waste down the drain.[8]

Data Presentation
Table 1: Physical and Chemical Properties of 2,3-Dichloroaniline
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Property Value Reference

Chemical Formula C₆H₅Cl₂N [5][12]

Molar Mass 162.01 g/mol [1][12]

Appearance
Colorless to deep brown solid

or liquid
[1][5][12]

Melting Point 23-24 °C (73-75 °F) [1][12]

Boiling Point 252 °C (486 °F) [12]

Flash Point 115 °C (239 °F) (closed cup) [1]

Density 1.37 - 1.383 g/cm³ [1][12]

Solubility

Moderately soluble in water;

higher solubility in organic

solvents like ethanol and

acetone.

[13]

Table 2: Chemical Compatibility and Incompatibility
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Chemical Class Compatible? Hazard if Mixed Reference

Acids NO

Exothermic reaction,

potential for toxic

fume release.

[1]

Acid Chlorides NO
Violent reaction

possible.
[1]

Acid Anhydrides NO
Violent reaction

possible.
[1]

Oxidizing Agents NO

Fire or explosion

hazard. Ignition may

result.

[1][2]

Non-Halogenated

Solvents
NO (for waste stream)

Should be segregated

for proper disposal.
[10]

Water YES (for cleanup)

Used for rinsing after

solvent

decontamination.

[10]

Experimental Protocols
Protocol 1: Segregation and Collection of 2,3-Dichloroaniline Waste

Objective: To safely collect and segregate solid and liquid waste containing 2,3-
dichloroaniline.

Materials:

Designated hazardous waste containers (one for solid, one for liquid)

"Hazardous Waste" labels

Appropriate PPE (gloves, goggles, lab coat)

Chemical fume hood
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Procedure:

Label Containers: Before adding any waste, label two separate, compatible containers: one

as "Halogenated Organic Solid Waste" and the other as "Halogenated Organic Liquid

Waste". Fill in all required information on the label, including the chemical name "2,3-
dichloroaniline".

Location: Place the containers in a designated satellite accumulation area, preferably within

a chemical fume hood and with secondary containment.[10]

Solid Waste Collection: Place all contaminated disposable materials (e.g., gloves, weighing

paper, pipette tips, absorbent pads) directly into the solid waste container.[10]

Liquid Waste Collection: Collect all liquid waste containing 2,3-dichloroaniline, including

reaction mixtures and solvent rinses, in the liquid waste container.[10] Use a funnel to

prevent spills.

Keep Containers Closed: Ensure the container caps are securely tightened at all times,

except when adding waste.[2][6][8]

Monitor Fill Level: Do not overfill containers. Stop adding waste when the container is 90%

full.

Arrange Disposal: Once full, contact your EHS department for waste pickup.[10]

Protocol 2: Decontamination of Glassware and Equipment

Objective: To safely decontaminate non-disposable lab equipment that has been in contact with

2,3-dichloroaniline.

Materials:

Appropriate PPE (gloves, goggles, lab coat)

Suitable organic solvent (e.g., acetone or ethanol)

Detergent and water
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"Halogenated Organic Liquid Waste" container

Chemical fume hood

Procedure:

Perform in Fume Hood: Conduct all decontamination steps inside a certified chemical fume

hood.

Initial Solvent Rinse: Rinse the contaminated equipment (e.g., glassware, spatulas) with a

small amount of a suitable organic solvent like acetone or ethanol. This initial rinse will

dissolve the bulk of the 2,3-dichloroaniline residue.

Collect Rinse: Collect this first solvent rinse in the designated "Halogenated Organic Liquid

Waste" container.[10] Repeat if necessary for heavily contaminated items.

Wash with Detergent: After the solvent rinse, wash the equipment thoroughly with soap and

warm water.[1][10]

Final Rinse: Rinse the equipment with deionized water.

Dry: Allow the equipment to air dry in the fume hood or use an oven if appropriate.

Dispose of PPE: Dispose of the gloves used during this procedure in the "Halogenated

Organic Solid Waste" container.
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Caption: Waste Management Workflow for 2,3-Dichloroaniline.
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Caption: Decision Workflow for a 2,3-Dichloroaniline Spill.
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Caption: Logical Relationships of 2,3-Dichloroaniline Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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